![molecular formula C9H8N4O2S B257671 N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide](/img/structure/B257671.png)
N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide
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Overview
Description
N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide, also known as OTCH, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. OTCH possesses unique chemical properties that make it an attractive candidate for a wide range of applications. In
Mechanism of Action
The mechanism of action of N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide is not yet fully understood, but it is believed to work through multiple pathways. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the growth of Mycobacterium tuberculosis by disrupting the cell wall synthesis. Additionally, this compound has been shown to inhibit the growth of various bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to reduce oxidative stress by increasing the production of antioxidant enzymes. Additionally, this compound has been shown to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide in lab experiments is its unique chemical properties. This compound has a high degree of stability and is easily synthesized, making it an attractive candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the optimal dosage and potential side effects of this compound.
Future Directions
There are several potential future directions for research on N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide. One area of interest is the development of this compound as a therapeutic agent for cancer treatment. Further research is needed to determine the optimal dosage and efficacy of this compound in cancer treatment. Additionally, this compound has shown potential as an anti-inflammatory and antiviral agent, and further research is needed to explore its potential in these areas. Finally, this compound has been shown to have a protective effect on the liver and kidneys, and further research is needed to determine its potential as a treatment for liver and kidney diseases.
Synthesis Methods
N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide can be synthesized through a multi-step process that involves the reaction of 2-thiohydantoin with acetic anhydride to produce 2-acetylthiohydantoin. This intermediate is then reacted with 2-chloronicotinic acid to form this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
N'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anticancer, antitubercular, and antibacterial properties. This compound has also been investigated for its potential as an anti-inflammatory and antiviral agent. Its unique chemical properties make it an attractive candidate for further research in these areas.
properties
Molecular Formula |
C9H8N4O2S |
---|---|
Molecular Weight |
236.25 g/mol |
IUPAC Name |
N//'-(2-oxo-5H-1,3-thiazol-4-yl)pyridine-4-carbohydrazide |
InChI |
InChI=1S/C9H8N4O2S/c14-8(6-1-3-10-4-2-6)13-12-7-5-16-9(15)11-7/h1-4H,5H2,(H,13,14)(H,11,12,15) |
InChI Key |
GSSZBJFIPRDSOF-UHFFFAOYSA-N |
Isomeric SMILES |
C1C(=NC(=O)S1)NNC(=O)C2=CC=NC=C2 |
SMILES |
C1C(=NC(=O)S1)NNC(=O)C2=CC=NC=C2 |
Canonical SMILES |
C1C(=NC(=O)S1)NNC(=O)C2=CC=NC=C2 |
Origin of Product |
United States |
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